3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid

• Molecular Formula: C14H11ClFNO2
• Molecular Weight: 279.69 g/mol
• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylamino]benzoic acid
• InChI: InChI=1S/C14H11ClFNO2/c15-12-5-2-6-13(16)11(12)8-17-10-4-1-3-9(7-10)14(18)19/h1-7,17H,8H2,(H,18,19)
• InChI Key: KWKIPNMZGMOLII-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NCC2=C(C=CC=C2Cl)F)C(=O)O

Description

3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid, also known as CFM-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CFM-2 is a non-steroidal anti-inflammatory drug (NSAID) that has been synthesized using various methods.

Scientific Research Applications

3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has been extensively studied for its potential applications in various fields. One of the most significant applications of 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid is in the field of cancer research. 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has also been studied for its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are responsible for the inflammation associated with these diseases.

Mechanism of Action

The mechanism of action of 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid is not fully understood. However, it is believed that 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid inhibits the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory cytokines and prostaglandins. 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are responsible for the inflammation associated with various diseases. 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has also been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid is its potential applications in various fields such as cancer research and the treatment of inflammatory diseases. 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has also been shown to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid is its poor solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for the research on 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid. One of the future directions is to study the mechanism of action of 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid in more detail. Another future direction is to study the potential applications of 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid in other fields such as neurodegenerative diseases and cardiovascular diseases. Additionally, there is a need for the development of more efficient synthesis methods for 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid to overcome its poor solubility in water.
Conclusion:
In conclusion, 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has been synthesized using various methods and has been extensively studied for its potential applications in cancer research and the treatment of inflammatory diseases. 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has also been shown to have various biochemical and physiological effects. While there are advantages and limitations to the use of 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid in lab experiments, there are several future directions for research on 3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid.

Synthesis Methods

3-[(2-Chloro-6-fluorobenzyl)amino]benzoic acid has been synthesized using various methods. One of the most common methods is the reaction of 3-amino benzoic acid with 2-chloro-6-fluorobenzyl chloride in the presence of a base. The resulting product is then purified using various techniques such as recrystallization and column chromatography.